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Compound of Interest

Compound Name: 1,3,6-Trimethyluracil

Cat. No.: B079590 Get Quote

Essential Safety and Handling Guide for 1,3,6-
Trimethyluracil
This guide provides crucial safety and logistical information for the handling and disposal of

1,3,6-Trimethyluracil, designed for researchers, scientists, and professionals in drug

development. The following procedures are based on best practices for handling similar

chemical compounds and are intended to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling 1,3,6-Trimethyluracil, appropriate personal protective equipment is mandatory

to prevent skin contact, eye irritation, and inhalation of dust or fumes. The following table

summarizes the required PPE.
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PPE Category Specification Purpose

Eye Protection

Chemical splash goggles or

safety glasses meeting ANSI

Z87.1 standards. A face shield

should be worn over safety

glasses if there is a splash

hazard.[1][2]

To protect eyes from splashes

and airborne particles.

Hand Protection

Disposable nitrile gloves.

Gloves should be inspected

before use and changed

immediately upon

contamination.[1]

To prevent skin contact with

the chemical.

Body Protection
A long-sleeved laboratory coat,

fully buttoned.[1]

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-certified N95 or

higher respirator should be

used if there is a risk of

generating airborne dust or

aerosols.[2] This is especially

important when handling the

compound as a powder.

To prevent inhalation of the

chemical.

Footwear

Closed-toe and closed-heel

shoes that cover the entire

foot.[1][3]

To protect feet from spills.

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is essential to minimize exposure and ensure safety.

Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are accessible. The work area, preferably a certified chemical fume hood, should be clean

and uncluttered.

Handling:
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Always handle 1,3,6-Trimethyluracil within a well-ventilated area or a chemical fume

hood to minimize inhalation exposure.[4]

Wear all required PPE as specified in the table above.

Avoid direct contact with the skin and eyes.[4] In case of accidental contact, rinse the

affected area immediately with copious amounts of water for at least 15 minutes and seek

medical attention.[4][5]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[4]

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[4]

Storage:

Store 1,3,6-Trimethyluracil in a tightly closed container in a cool, dry, and well-ventilated

area.[4][6]

Keep it away from incompatible materials.

Disposal Plan
Proper disposal of 1,3,6-Trimethyluracil and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

All disposable materials that have come into contact with 1,3,6-Trimethyluracil, including

gloves, weigh boats, and paper towels, should be collected in a designated, sealed, and

clearly labeled hazardous waste container.

Disposal:

Dispose of the chemical waste through an approved hazardous waste disposal program.

[4][7] Follow all local, state, and federal regulations for chemical waste disposal.

Do not dispose of 1,3,6-Trimethyluracil down the drain or in the regular trash.
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Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling 1,3,6-
Trimethyluracil in a laboratory setting.
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Caption: Workflow for Safe Handling of 1,3,6-Trimethyluracil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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